Cas no 646066-30-0 (L-Lysine,L-isoleucyl-L-prolyl-L-alanyl-L-glutaminylglycylglycyl-L-threonyl-L-asparaginyl-L-isoleucyl-L-asparaginyl-)

• Product Name: L-Lysine,L-isoleucyl-L-prolyl-L-alanyl-L-glutaminylglycylglycyl-L-threonyl-L-asparaginyl-L-isoleucyl-L-asparaginyl-
• CAS No: 646066-30-0
• MF: C₄₇H₈₁N₁₅O₁₆
• MW: 1112.23695063591
• CID: 421286
• Update Time: 2024-01-29

L-Lysine,L-isoleucyl-L-prolyl-L-alanyl-L-glutaminylglycylglycyl-L-threonyl-L-asparaginyl-L-isoleucyl-L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine,L-isoleucyl-L-prolyl-L-alanyl-L-glutaminylglycylglycyl-L-threonyl-L-asparaginyl-L-isoleucyl-L-asparaginyl-
• L-Lysine, L-isoleucyl-L-prolyl-L-alanyl-L-glutaminylglycylglycyl-L-threonyl-L-asparaginyl-L-isoleucyl-L-asparaginyl- (9CI)

• Inchi： 1S/C47H81N15O16/c1-7-22(3)36(52)46(76)62-17-11-13-30(62)43(73)55-24(5)39(69)56-26(14-15-31(49)64)40(70)54-20-34(67)53-21-35(68)60-38(25(6)63)45(75)59-29(19-33(51)66)42(72)61-37(23(4)8-2)44(74)58-28(18-32(50)65)41(71)57-27(47(77)78)12-9-10-16-48/h22-30,36-38,63H,7-21,48,52H2,1-6H3,(H2,49,64)(H2,50,65)(H2,51,66)(H,53,67)(H,54,70)(H,55,73)(H,56,69)(H,57,71)(H,58,74)(H,59,75)(H,60,68)(H,61,72)(H,77,78)/t22-,23-,24-,25+,26-,27-,28-,29-,30-,36-,37-,38-/m0/s1
• InChI Key： ZYUASXDSZVRRQX-TUFBJNJRSA-N
• SMILES： C(O)(=O)[C@H](CCCCN)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)CNC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 1111.59913

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 1650.8±65.0 °C(Predicted)
• PSA: 521.05
• pka: 3.25±0.10(Predicted)